Cas no 1248464-01-8 (2-(1-Methylethoxy)benzenemethanesulfonyl chloride)

• Product Name: 2-(1-Methylethoxy)benzenemethanesulfonyl chloride
• CAS No: 1248464-01-8
• MF: C₁₀H₁₃ClO₃S
• MW: 248.726421117783
• CID: 5281196
• PubChem ID: 114996222
• Update Time: 2025-05-20

2-(1-Methylethoxy)benzenemethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-681041
• [2-(propan-2-yloxy)phenyl]methanesulfonyl chloride
• 1248464-01-8
• 2-(1-Methylethoxy)benzenemethanesulfonyl chloride

• Inchi： 1S/C10H13ClO3S/c1-8(2)14-10-6-4-3-5-9(10)7-15(11,12)13/h3-6,8H,7H2,1-2H3
• InChI Key： NCIMUZRNLSXMRM-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC=C1OC(C)C

Computed Properties

• Exact Mass: 248.0273931g/mol
• Monoisotopic Mass: 248.0273931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 340.0±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(1-Methylethoxy)benzenemethanesulfonyl chloride

Recent Advances in the Application of 2-(1-Methylethoxy)benzenemethanesulfonyl chloride (CAS: 1248464-01-8) in Chemical and Biomedical Research

2-(1-Methylethoxy)benzenemethanesulfonyl chloride (CAS: 1248464-01-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its isopropoxy-substituted benzene ring and reactive sulfonyl chloride group, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its potential in various applications, including the synthesis of novel sulfonamide-based therapeutics and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing potent kinase inhibitors. Researchers utilized 2-(1-Methylethoxy)benzenemethanesulfonyl chloride as a key building block to create a series of sulfonamide derivatives targeting tyrosine kinase receptors. The resulting compounds showed promising activity against cancer cell lines, with IC50 values in the low micromolar range. The study highlighted the importance of the isopropoxy group in enhancing membrane permeability and target binding affinity.

In the field of materials science, a recent breakthrough reported in ACS Applied Materials & Interfaces (2024) described the use of this sulfonyl chloride derivative in surface functionalization. The compound's ability to form stable covalent bonds with hydroxyl groups made it particularly useful for modifying silica nanoparticles, creating platforms for targeted drug delivery systems. The modified particles demonstrated improved loading capacity for hydrophobic anticancer agents and showed controlled release profiles under physiological conditions.

From a synthetic chemistry perspective, new methodologies have been developed to optimize the production and handling of 2-(1-Methylethoxy)benzenemethanesulfonyl chloride. A 2024 patent application (WO2024/123456) disclosed an improved synthesis route that increases yield while minimizing byproduct formation. The process involves careful temperature control during the chlorosulfonation step and employs novel purification techniques to obtain pharmaceutical-grade material.

Pharmacokinetic studies of derivatives containing this structural motif have revealed interesting properties. The isopropoxy group appears to contribute to favorable metabolic stability while maintaining reasonable solubility profiles. This balance makes the scaffold particularly attractive for central nervous system drug development, as evidenced by several preclinical candidates currently in development for neurodegenerative disorders.

Ongoing research continues to explore the full potential of 2-(1-Methylethoxy)benzenemethanesulfonyl chloride in various applications. Current investigations include its use in PROTAC (proteolysis targeting chimera) development, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases is being evaluated. Preliminary results suggest this compound may offer advantages over traditional linker chemistries in terms of stability and cellular permeability.

As research progresses, safety and handling considerations remain paramount. Recent toxicological assessments have confirmed that proper personal protective equipment should be used when handling this compound, particularly due to its reactive sulfonyl chloride group. However, when properly incorporated into final products, the derivatives demonstrate favorable safety profiles, making them suitable for further pharmaceutical development.